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Compound of Interest

Compound Name: Flufenacet oxalate

Cat. No.: B164977 Get Quote

An In-depth Technical Guide to Flufenacet Oxalate

Introduction
Flufenacet oxalate, also known as Flufenacet OA, is a primary metabolite of the herbicide

flufenacet.[1][2] Flufenacet itself is a selective, pre-emergence herbicide belonging to the

oxyacetamide chemical family, widely used in agriculture to control annual grasses and some

broadleaf weeds in crops like corn, soybeans, and cereals.[2][3][4][5] Understanding the

properties and behavior of flufenacet oxalate is crucial for environmental monitoring,

regulatory assessment, and toxicological studies, as the parent compound breaks down into

this and other metabolites in the environment.[6][7]

This guide provides a detailed overview of the chemical structure, properties, mechanism of

action of the parent compound, analytical methodologies for detection, and safety information

for flufenacet oxalate, tailored for researchers and professionals in drug development and

agricultural science.

Chemical Identity and Structure
Flufenacet oxalate is systematically known as 2-(4-fluoro-N-propan-2-ylanilino)-2-oxoacetic

acid.[1][3][8] It is an aromatic amide and a monocarboxylic acid.[1]

IUPAC Name: 2-(4-fluoro-N-propan-2-ylanilino)-2-oxoacetic acid[1][3]
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CAS Number: 201668-31-7[1][2][3]

Molecular Formula: C₁₁H₁₂FNO₃[1][2][3][8]

SMILES: CC(C)N(C1=CC=C(C=C1)F)C(=O)C(=O)O[3]

InChI Key: FFKNXXCOXIZLJD-UHFFFAOYSA-N[1][3]

Physicochemical Properties
The physical and chemical properties of flufenacet oxalate are summarized in the table below.

This data is essential for designing analytical experiments, predicting environmental fate, and

understanding its behavior in biological systems.

Property Value Source

Molecular Weight 225.22 g/mol [1][2][3]

Physical Form Neat / Solid [2]

Storage Temperature 2-8°C [2]

Note: Detailed experimental data on properties like melting point, boiling point, and solubility for

flufenacet oxalate are not readily available in the provided search results. The data for the

parent compound, flufenacet, includes a melting point of 76-79 °C and a mercaptan-like odor.

[6]

Mechanism of Action (Parent Compound:
Flufenacet)
The herbicidal activity originates from the parent compound, flufenacet. Flufenacet is a potent

inhibitor of very long-chain fatty acid (VLCFA) synthesis.[4][9] VLCFAs are fatty acids with more

than 20 carbon atoms, and they are critical components for the formation of cell membranes,

suberin, and cuticular waxes in plants. By inhibiting the elongase enzymes responsible for

VLCFA production, flufenacet disrupts cell division and membrane integrity in the meristematic

tissues of target weeds, ultimately preventing their germination and growth.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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